N-benzyl-N-(3-hydroxy-2-methylpropyl)-2-(methylamino)benzamide
Overview
Description
N-benzyl-N-(3-hydroxy-2-methylpropyl)-2-(methylamino)benzamide, also known as BHMB, is a chemical compound that has been gaining attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of N-benzyl-N-(3-hydroxy-2-methylpropyl)-2-(methylamino)benzamide is not fully understood. However, it has been suggested that this compound may inhibit the activity of enzymes involved in cell growth and division, leading to the inhibition of tumor growth. Additionally, this compound may disrupt the cell membrane of bacteria, leading to cell death.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, this compound has been found to have antimicrobial activity against a variety of bacterial strains. This compound has also been shown to have anti-inflammatory activity, making it a potential treatment for inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of using N-benzyl-N-(3-hydroxy-2-methylpropyl)-2-(methylamino)benzamide in lab experiments is its potential as a new drug candidate. This compound has been found to have antitumor and antimicrobial activity, making it a promising candidate for the development of new cancer treatments and antibiotics. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, making it difficult to optimize its use.
Future Directions
There are a number of future directions for research on N-benzyl-N-(3-hydroxy-2-methylpropyl)-2-(methylamino)benzamide. One area of interest is in the development of new cancer treatments. This compound has been found to have antitumor activity, and research is ongoing to determine its potential as a cancer treatment. Additionally, research is being conducted to determine the optimal dosage and administration of this compound for the treatment of various diseases. Another area of interest is in the development of new antibiotics. This compound has been found to have antimicrobial activity, and research is ongoing to determine its potential as an antibiotic. Finally, research is being conducted to better understand the mechanism of action of this compound, which will help to optimize its use in various applications.
Scientific Research Applications
N-benzyl-N-(3-hydroxy-2-methylpropyl)-2-(methylamino)benzamide has been found to have potential applications in various fields of scientific research. One area of interest is in the development of new drugs. This compound has been shown to have antitumor activity, and research is ongoing to determine its potential as a cancer treatment. Additionally, this compound has been found to have antimicrobial activity, and research is being conducted to determine its potential as an antibiotic.
properties
IUPAC Name |
N-benzyl-N-(3-hydroxy-2-methylpropyl)-2-(methylamino)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N2O2/c1-15(14-22)12-21(13-16-8-4-3-5-9-16)19(23)17-10-6-7-11-18(17)20-2/h3-11,15,20,22H,12-14H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNXISSGUZKSKHP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN(CC1=CC=CC=C1)C(=O)C2=CC=CC=C2NC)CO | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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